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Compound of Interest

Compound Name: 2-Acetamidopyridine

Cat. No.: B421653 Get Quote

An In-depth Technical Guide to 2-Acetamidopyridine

This guide provides a comprehensive technical overview of 2-Acetamidopyridine (also known

as N-(pyridin-2-yl)acetamide), a versatile heterocyclic building block crucial in pharmaceutical

and materials science research. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its properties, synthesis,

and applications.

Core Properties of 2-Acetamidopyridine
2-Acetamidopyridine is a key intermediate in the synthesis of a wide range of biologically

active molecules.[1] Its pyridine ring enhances reactivity and solubility in organic solvents,

making it a valuable precursor in various chemical reactions.[1]

Quantitative Data Summary
The physicochemical properties of 2-Acetamidopyridine are summarized in the table below

for easy reference.
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Property Value Source

CAS Number 5231-96-9 PubChem

Molecular Formula C₇H₈N₂O PubChem

Molecular Weight 136.15 g/mol PubChem[2]

IUPAC Name N-pyridin-2-ylacetamide PubChem[2]

Melting Point 66-74 °C Chem-Impex

Appearance
Off-white to yellow crystalline

powder
Chem-Impex

Synthesis of 2-Acetamidopyridine
The primary route for synthesizing 2-Acetamidopyridine is through the acetylation of 2-

aminopyridine. A detailed experimental protocol based on established methodologies is

provided below.

Experimental Protocol: Acetylation of 2-Aminopyridine
This protocol describes the synthesis of 2-Acetamidopyridine from 2-aminopyridine and acetic

anhydride.

Materials:

2-aminopyridine

Acetic anhydride

Ice water

Ethyl acetate

Thin-Layer Chromatography (TLC) plates

Procedure:
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In a suitable reaction vessel, dissolve 9.9g of 2-aminopyridine in 21ml of acetic anhydride

solution.

The reaction is exothermic; control the temperature to between 30-60 °C while stirring.

Allow the reaction to proceed for 1 hour. Monitor the reaction's completion using Thin-Layer

Chromatography (TLC).

Once the reaction is complete, pour the reaction mixture into ice water.

Extract the product using ethyl acetate.

Remove the ethyl acetate from the organic layer by evaporation to yield 2-
Acetamidopyridine.

This method is reported to have a high yield and purity.

Applications in Research and Drug Development
2-Acetamidopyridine is a valuable scaffold in medicinal chemistry due to its wide range of

biological activities. The 2-aminopyridine moiety is a known pharmacophore found in numerous

therapeutic agents.

Pharmaceutical Applications
Drug Intermediates: It serves as a key intermediate in the synthesis of various

pharmaceuticals, including anti-inflammatory, analgesic, antibacterial, antiviral, and anti-

tumor drugs.[1]

Enzyme Inhibition: Derivatives of 2-aminopyridine have been developed as potent and

selective inhibitors of human neuronal nitric oxide synthase (nNOS), a therapeutic target for

various neurological disorders.

Heterocyclic Synthesis: It is widely used in the synthesis of more complex heterocyclic

compounds, which are fundamental to the development of new chemical entities with

specific biological properties.

Materials Science Applications
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Polymers and Coatings: 2-Acetamidopyridine is utilized in the formulation of polymers and

coatings, contributing to improved durability and chemical resistance.

Organic Light-Emitting Diodes (OLEDs): Derivatives of aminopyridines are being

investigated for their photophysical properties with potential applications in the development

of OLEDs and other optoelectronic devices.

Logical Workflow: Synthesis of 2-Acetamidopyridine
The following diagram illustrates the synthetic pathway for 2-Acetamidopyridine, starting from

its precursor, 2-aminopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b421653?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27479
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetamidopyridine
https://www.benchchem.com/product/b421653#2-acetamidopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b421653#2-acetamidopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b421653#2-acetamidopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b421653#2-acetamidopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b421653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b421653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

